![molecular formula C14H12F3N3O3 B2559965 N-(6-methoxypyrimidin-4-yl)-2-(3-(trifluoromethyl)phenoxy)acetamide CAS No. 1396706-98-1](/img/structure/B2559965.png)
N-(6-methoxypyrimidin-4-yl)-2-(3-(trifluoromethyl)phenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(6-methoxypyrimidin-4-yl)-2-(3-(trifluoromethyl)phenoxy)acetamide, commonly known as MPTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPTP belongs to the class of compounds known as pyrimidines and has been found to exhibit a wide range of biochemical and physiological effects.
Scientific Research Applications
MPTP has been widely used in scientific research for its potential applications in the study of Parkinson's disease. MPTP is known to selectively destroy dopaminergic neurons in the substantia nigra, leading to symptoms similar to Parkinson's disease in animal models. This has led to the use of MPTP in the development of animal models for Parkinson's disease and the study of the disease's pathophysiology.
Mechanism Of Action
MPTP is converted to MPP+ (1-methyl-4-phenylpyridinium) in the brain, which selectively destroys dopaminergic neurons in the substantia nigra. MPP+ enters dopaminergic neurons through the dopamine transporter and inhibits complex I of the mitochondrial electron transport chain, leading to oxidative stress and neuronal death.
Biochemical and Physiological Effects:
MPTP has been found to exhibit a wide range of biochemical and physiological effects. In addition to its selective destruction of dopaminergic neurons in the substantia nigra, MPTP has been shown to induce oxidative stress, inflammation, and mitochondrial dysfunction. MPTP has also been found to affect other neurotransmitter systems, including the serotonergic and noradrenergic systems.
Advantages And Limitations For Lab Experiments
MPTP has several advantages for use in lab experiments. It is relatively easy to synthesize and has a well-established mechanism of action. MPTP-induced Parkinson's disease animal models have been extensively studied and validated, making them a useful tool for studying the pathophysiology of Parkinson's disease. However, MPTP also has several limitations. It is toxic and requires careful handling, and its effects may not fully mimic the pathophysiology of Parkinson's disease in humans.
Future Directions
There are several future directions for the use of MPTP in scientific research. One area of interest is the development of new animal models for Parkinson's disease that more closely mimic the disease's pathophysiology in humans. Another area of interest is the study of MPTP's effects on other neurotransmitter systems and its potential applications in the study of other neurological disorders. Finally, there is ongoing research into the development of new compounds that selectively target dopaminergic neurons without the toxic effects of MPTP.
Synthesis Methods
The synthesis method of MPTP involves the reaction of 6-methoxypyrimidine-4-carboxylic acid with 3-(trifluoromethyl)phenol in the presence of thionyl chloride and triethylamine. The resulting intermediate is then reacted with acetamide to yield MPTP. The synthesis of MPTP has been extensively studied and optimized to yield high purity and yield.
properties
IUPAC Name |
N-(6-methoxypyrimidin-4-yl)-2-[3-(trifluoromethyl)phenoxy]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12F3N3O3/c1-22-13-6-11(18-8-19-13)20-12(21)7-23-10-4-2-3-9(5-10)14(15,16)17/h2-6,8H,7H2,1H3,(H,18,19,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIBGVBIRSFUADR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=NC(=C1)NC(=O)COC2=CC=CC(=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12F3N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-methoxypyrimidin-4-yl)-2-[3-(trifluoromethyl)phenoxy]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.